Cas no 2137814-79-8 (1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-
• CAS No: 2137814-79-8
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5279039
• Update Time: 2025-10-30

1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-

• Inchi： 1S/C8H13N3O3/c1-5-6(2-12)9-10-11(5)7-3-14-4-8(7)13/h7-8,12-13H,2-4H2,1H3/t7-,8-/m1/s1
• InChI Key： VVSXUEDDCJSPAR-HTQZYQBOSA-N
• SMILES： N1([C@H]2[C@H](O)COC2)C(C)=C(CO)N=N1

Additional information on 1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-

Research Brief on 1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- (CAS: 2137814-79-8)

The compound 1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- (CAS: 2137814-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which combines a triazole moiety with a furanyl group, making it a promising scaffold for the design of novel bioactive molecules. The presence of the hydroxyl group in the furanyl ring enhances its solubility and bioavailability, which are critical factors for drug development. Researchers have employed advanced synthetic techniques, including click chemistry and asymmetric catalysis, to efficiently produce this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that 1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- exhibits potent inhibitory activity against several enzymes involved in inflammatory and infectious diseases. Notably, it has shown promising results as an inhibitor of viral proteases, suggesting its potential use in antiviral therapies. Additionally, its ability to modulate immune responses has been explored in the context of autoimmune disorders.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and clinical development. Collaborative efforts between academic and industrial researchers are currently underway to explore its applications in targeted drug delivery systems.

In conclusion, 1H-1,2,3-Triazole-4-methanol, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- represents a versatile and promising candidate for therapeutic development. Its unique chemical structure and broad biological activity make it a valuable tool for advancing our understanding of disease mechanisms and designing next-generation pharmaceuticals. Future research should focus on elucidating its mechanism of action and conducting preclinical trials to validate its efficacy and safety.